Cas no 892787-83-6 (3-(3,5-dimethylbenzenesulfonyl)-6-fluoro-1-methyl-7-(pyrrolidin-1-yl)-1,4-dihydroquinolin-4-one)

• Product Name: 3-(3,5-dimethylbenzenesulfonyl)-6-fluoro-1-methyl-7-(pyrrolidin-1-yl)-1,4-dihydroquinolin-4-one
• CAS No: 892787-83-6
• MF: C₂₂H₂₃FN₂O₃S
• MW: 414.493027925491
• CID: 5423846
• PubChem ID: 16020553
• Update Time: 2025-07-16

3-(3,5-dimethylbenzenesulfonyl)-6-fluoro-1-methyl-7-(pyrrolidin-1-yl)-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• F3411-2050
• CHEMBL1701812
• E599-0600
• 3-(3,5-dimethylphenyl)sulfonyl-6-fluoro-1-methyl-7-pyrrolidin-1-ylquinolin-4-one
• 3-(3,5-dimethylbenzenesulfonyl)-6-fluoro-1-methyl-7-(pyrrolidin-1-yl)-1,4-dihydroquinolin-4-one
• 3-((3,5-dimethylphenyl)sulfonyl)-6-fluoro-1-methyl-7-(pyrrolidin-1-yl)quinolin-4(1H)-one
• HMS1867O06
• AKOS001925033
• NCGC00123515-01
• CCG-78864
• 892787-83-6
• 3-[(3,5-Dimethylphenyl)sulfonyl]-6-fluoro-1-methyl-7-(1-pyrrolidinyl)-4(1H)-quinolinone

• Inchi： 1S/C22H23FN2O3S/c1-14-8-15(2)10-16(9-14)29(27,28)21-13-24(3)19-12-20(25-6-4-5-7-25)18(23)11-17(19)22(21)26/h8-13H,4-7H2,1-3H3
• InChI Key： PLJVQMGVKSVDNW-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=C(F)C(N3CCCC3)=C2)C(=O)C(S(C2=CC(C)=CC(C)=C2)(=O)=O)=C1

Computed Properties

• Exact Mass: 414.14134194g/mol
• Monoisotopic Mass: 414.14134194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 66.1Ų

Experimental Properties

• Density: 1.321±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 647.8±55.0 °C(Predicted)
• pka: 2.13±0.20(Predicted)

Additional information on 3-(3,5-dimethylbenzenesulfonyl)-6-fluoro-1-methyl-7-(pyrrolidin-1-yl)-1,4-dihydroquinolin-4-one

Introduction to 3-(3,5-dimethylbenzenesulfonyl)-6-fluoro-1-methyl-7-(pyrrolidin-1-yl)-1,4-dihydroquinolin-4-one (CAS No. 892787-83-6)

The compound 3-(3,5-dimethylbenzenesulfonyl)-6-fluoro-1-methyl-7-(pyrrolidin-1-yl)-1,4-dihydroquinolin-4-one, identified by its CAS number 892787-83-6, represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure combines elements of sulfonamide functionality, fluorine substitution, and a pyrrolidine moiety, all of which contribute to its unique pharmacological properties. The sulfonamide group, in particular, is well-documented for its role in enhancing binding affinity and metabolic stability, making this compound a promising candidate for further exploration in drug development.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to modulate enzyme activity and improve bioavailability. The presence of a fluoro substituent at the 6-position of the quinoline scaffold in this compound suggests potential interactions with biological targets that may not be achievable with non-fluorinated analogs. This modification can influence both the electronic and steric properties of the molecule, leading to enhanced selectivity and potency.

The 3-(3,5-dimethylbenzenesulfonyl) part of the molecule introduces a bulky aromatic group that can serve as a critical pharmacophore for binding to specific protein targets. This sulfonamide moiety is known for its versatility in drug design, often contributing to both water solubility and binding interactions. The dimethyl substitution on the benzene ring further fine-tunes the steric environment, potentially enhancing interactions with pockets in biological targets while minimizing off-target effects.

The 1-methyl group at the 1-position of the quinoline ring adds another layer of structural complexity. Methyl groups are frequently incorporated into drug molecules to improve pharmacokinetic properties, such as reducing metabolic clearance. In this context, the methyl group may enhance the compound's stability and prolong its duration of action, making it a valuable feature for therapeutic applications.

The presence of a pyrrolidin-1-yl substituent at the 7-position is particularly noteworthy. Pyrrolidine rings are common in biologically active compounds due to their ability to mimic natural amino acid structures and form stable hydrogen bonds with biological targets. This moiety can significantly influence the compound's solubility and binding affinity, making it an attractive feature for drug design. The integration of this group into the quinoline scaffold suggests potential applications in modulating enzyme activity or receptor binding.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-based drug design, leveraging computational methods and high-throughput screening to identify promising candidates. The unique combination of structural features in 3-(3,5-dimethylbenzenesulfonyl)-6-fluoro-1-methyl-7-(pyrrolidin-1-yl)-1,4-dihydroquinolin-4-one (CAS No. 892787-83-6) positions it as a compelling candidate for further investigation. Its molecular architecture suggests potential applications in treating a variety of diseases by interacting with key biological pathways.

One particularly exciting area of research involves using this compound as a scaffold for developing novel therapeutics targeting neurological disorders. Quinoline derivatives have shown promise in this context due to their ability to cross the blood-brain barrier and interact with central nervous system receptors. The sulfonamide and pyrrolidine groups may enhance binding to specific neurotransmitter receptors or enzymes involved in neurodegenerative diseases, offering a new avenue for treatment.

Another emerging application lies in anti-inflammatory and immunomodulatory therapies. The structural features of this compound may allow it to interact with inflammatory pathways by modulating enzyme activity or receptor signaling. The fluorine substituent could play a critical role in enhancing selectivity against inflammatory mediators while minimizing side effects on normal physiological processes.

In conclusion, 3-(3,5-dimethylbenzenesulfonyl)-6-fluoro-1-methyl-7-(pyrrolidin-1-yl)-1,4-dihydroquinolin-4-one (CAS No. 892787-83-6) represents a fascinating example of how structural complexity can lead to novel pharmacological properties. Its unique combination of sulfonamide functionality, fluorine substitution, and pyrrolidine moiety makes it a promising candidate for further exploration in drug development. As research continues to uncover new therapeutic applications for quinoline derivatives, compounds like this one are likely to play an increasingly important role in addressing unmet medical needs.